Cas no 71720-56-4 (Fenoprofen Calcium hydrate)

Fenoprofen Calcium hydrate Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-3-phenoxy-, calcium salt,hydrate (2:1:2)
• Fenoprofen calcium hydrate
• FENOPROFEN CALCIUM SALT, DIHYDRATE
• Calcium bis[2-(3-phenoxyphenyl)propanoate]
• Benzeneaceticacid, a-methyl-3-phenoxy-, calcium salt,dihydrate (9CI)
• 2-(3-Phenoxyphenyl)propionic Acid Calcium Salt Dihydrate
• DSSTox_RID_80983
• DSSTox_CID_25587
• DSSTox_GSID_45587
• Tox21_110785
• Tox21_110785_1
• calcium (2S)-2-(3-phenoxyphenyl)propanoate dihydrate
• Fenoprofen calcium salt dihydrate
• (+-)-alpha-Methyl-3-phenoxybenzeneacetic acid calcium salt dihydrate
• calcium bis(2-(3-phenoxyphenyl)propanoate) dihydrate
• DTXCID00820422
• D00968
• 53746-45-5
• Prestwick_221
• Progesic
• FENOPROFEN CALCIUM [USP MONOGRAPH]
• Fenopron
• Fenoprofen calcium salt hydrate
• CHEMBL2103736
• CALCIUM (+/-)-M-PHENOXYHYDRATROPATE DIHYDRATE
• Progesic dihydrate
• BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, CALCIUM SALT DIHYDRATE, (+/-)-
• 0X2CW1QABJ
• NCGC00017116-01
• FENOPROFEN CALCIUM [VANDF]
• Fepron
• Nalgesic
• Nalfon (TN)
• FENOPROFEN CALCIUM [USP-RS]
• UNII-0X2CW1QABJ
• FENOPROFEN CALCIUM [JAN]
• BCP22128
• Fenoprofencalciumdihydrate
• FENOPROFEN CALCIUM [WHO-DD]
• A829759
• Fenoprofen calcium dihydrate
• CHEBI:5005
• YM-09229
• 71720-56-4
• NCGC00094887-05
• Calcium 2-(m-phenoxyphenyl)propionate dihydrate
• Z1552187007
• calcium (+-)-2-(3-phenoxyphenyl)propionate dihydrate
• CCG-220754
• fenoprofen calcium 2H2O
• Q27106616
• EN300-123646
• FENOPROFEN CALCIUM [ORANGE BOOK]
• FENOPROFEN CALCIUM SALT DIHYDRATE [MI]
• calcium alpha-(m-phenoxyphenyl)propionate dihydrate
• DTXSID6045587
• HMS1570G10
• HMS3714G10
• calcium;2-(3-phenoxyphenyl)propanoate;dihydrate
• Calcium (+-)-m-phenoxyhydratropate dihydrate
• Fenoprofen calcium (JAN/USP)
• calcium 2-(3-phenoxyphenyl)propanoate dihydrate
• Benzeneacetic acid, alpha-methyl-3-phenoxy-, calcium salt dihydrate, (+-)-
• FENOPROFEN CALCIUM [USAN]
• calcium (+-)--phenoxyhydratropate dihydrate
• Feprona
• CAS-71720-56-4
• FENOPROFEN CALCIUM [MART.]
• calcium 2-(3-phenoxyphenyl)propionate dihydrate
• Feprona dihydrate
• FT-0657041
• Propionic acid, 2-(3-phenoxyphenyl)-, calcium salt, dihydrate, dl-
• Lilly 69323
• Fenoprofen Calcium Dihydrate; Fenoprofen calcium salt dihydrate; Benzeneacetic acid, alpha-methyl-3-phenoxy-, calcium salt, hydrate (2:1:2); Benzeneacetic acid, alpha-methyl-3-phenoxy-, calcium salt, dihydrate (9CI)
• Fenoprofen calcium [USAN:USP:BAN:JAN]
• AKOS015896111
• calcium alpha-methyl-3-phenoxybenzeneacetate dihydrate
• LZPBLUATTGKZBH-UHFFFAOYSA-L
• +Expand

• MDL： MFCD00242722
• InChIKey： LZPBLUATTGKZBH-BJEMNLSMSA-L
• Inchi： 1S/2C15H14O3.Ca.2H2O/c2*1-11(15(16)17)12-6-5-9-14(10-12)18-13-7-3-2-4-8-13;;;/h2*2-11H,1H3,(H,16,17);;2*1H2/q;;+2;;/p-2/t2*11-;;;/m00.../s1
• SMILES： [Ca+2].O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C(=C1[H])[C@@]([H])(C(=O)[O-])C([H])([H])[H].O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C(=C1[H])[C@@]([H])(C(=O)[O-])C([H])([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 558.157
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 558.157
• Heavy Atom Count: 39
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: 7.05120
• PSA: 89.52000
• Merck: 3980
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: DMSO 48 mg/mL (198.12 mM);Water <1 mg/mL (<1 mM);Ethanol 18 mg/mL (74.29 mM)
• Color/Form: 。
• Solubility: 。

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds